1-Methoxy-4-[(4-nitrophenoxy)methyl]benzene

• CAS No.: 31574-13-7
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: 1-methoxy-4-[(4-nitrophenoxy)methyl]benzene
• InChI: InChI=1S/C14H13NO4/c1-18-13-6-2-11(3-7-13)10-19-14-8-4-12(5-9-14)15(16)17/h2-9H,10H2,1H3
• InChI Key: FQWRHMAYPLRNJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=CC=C(C=C2)[N+](=O)[O-]

Description

1-Methoxy-4-[(4-nitrophenoxy)methyl]benzene is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 24.2 g of sodium p-nitrophenoxide in 60 ml of DMF was added 23.5 g of 4-methoxybenzyl chloride. The precipitate was collected after 24 hours, washed with water, and recrystallized from chloroformcyclohexane, providing 1-methoxy-4-[(4-nitrophenoxy)methyl]benzene, mp 122°-124° C.